2-chloro-7-(2-fluorophenyl)-6-(pyridin-4-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine

• IUPAC Name: 4-chloro-11-(2-fluorophenyl)-9-pyridin-4-yl-8-oxa-12,13,14,15,17-pentazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2(7),3,5,13,15-hexaene
• InChI: InChI=1S/C22H14ClFN6O/c23-13-5-6-17-15(11-13)19-18(21(31-17)12-7-9-25-10-8-12)20(14-3-1-2-4-16(14)24)30-22(26-19)27-28-29-30/h1-11,20-21H,(H,26,27,29)
• InChI Key: YQSHKUFXZGSYCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2C3=C(C4=C(C=CC(=C4)Cl)OC3C5=CC=NC=C5)NC6=NN=NN26)F
• Molecular Formula: C22H14ClFN6O
• Molecular Weight: 432.8 g/mol

Description

2-chloro-7-(2-fluorophenyl)-6-(pyridin-4-yl)-7,12-dihydro-6H-chromeno[4,3-d]tetrazolo[1,5-a]pyrimidine is a useful research compound. Its molecular formula is C22H14ClFN6O and its molecular weight is 432.84. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Properties of Heterocyclic Compounds

Research on similar heterocyclic compounds, such as imidazo[1,2-a]pyridines and pyrimidines, has explored their fluorescent properties. These compounds have been investigated as biomarkers and photochemical sensors due to their ability to emit light in various solvents and under different pH conditions, suggesting potential applications in biological imaging and diagnostics (Velázquez-Olvera et al., 2012).

Anticancer Activity

Several studies have synthesized and evaluated the anticancer activity of heteroarylcoumarins, including compounds with pyrimidine, pyrazole, and tetrazolo[1,5-a]pyrimidine moieties. These compounds have shown promising antimitotic activity, particularly against specific cancer cell lines, indicating potential applications in cancer therapy (Galayev et al., 2015).

Antimicrobial and Anticancer Evaluation

Research into the synthesis of novel heterocyclic systems linked to furo[3,2-g]chromene moieties has shown that these compounds possess variable inhibitory effects against microbial strains and cancer cell lines. This suggests their potential use in developing new antimicrobial and anticancer agents (Ibrahim et al., 2022).

Synthesis and Evaluation of Novel Substituted Compounds

The synthesis of novel substituted 2-oxo-2H-chromenylpyrazolecarboxylates has been explored for their anticancer activity and photophysical properties. These studies highlight the potential of such compounds in cancer therapy and as agents with unique photophysical characteristics, useful in various scientific applications (Kumar et al., 2013).